Cas no 886930-08-1 (N-(3-methoxyphenyl)-2-{5-(pyridin-4-yl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide)

• Product name: N-(3-methoxyphenyl)-2-{5-(pyridin-4-yl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide
• CAS No: 886930-08-1
• MF: C₂₀H₁₈N₆O₂S
• MW: 406.460921764374
• CID: 5476882

N-(3-methoxyphenyl)-2-{5-(pyridin-4-yl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-(3-methoxyphenyl)-2-[[5-(4-pyridinyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-yl]thio]-
• N-(3-methoxyphenyl)-2-{5-(pyridin-4-yl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide

• Inchi： 1S/C20H18N6O2S/c1-28-17-6-4-5-16(13-17)22-18(27)14-29-20-24-23-19(15-7-9-21-10-8-15)26(20)25-11-2-3-12-25/h2-13H,14H2,1H3,(H,22,27)
• InChI Key： ZVGUOPFSDUXYKQ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(OC)=C1)(=O)CSC1N(N2C=CC=C2)C(C2C=CN=CC=2)=NN=1

Additional information on N-(3-methoxyphenyl)-2-{5-(pyridin-4-yl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide

Recent Advances in the Study of N-(3-methoxyphenyl)-2-{5-(pyridin-4-yl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide (CAS: 886930-08-1)

In recent years, the compound N-(3-methoxyphenyl)-2-{5-(pyridin-4-yl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide (CAS: 886930-08-1) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique triazole and pyrrole moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. The following sections provide a comprehensive overview of the latest research findings related to this compound.

The primary focus of recent studies has been on elucidating the molecular mechanisms underlying the biological activity of this compound. Researchers have employed advanced computational modeling techniques, such as molecular docking and dynamics simulations, to predict its binding affinity and interaction patterns with target proteins. Preliminary results suggest that the compound exhibits high selectivity for certain kinase enzymes, making it a potential candidate for the development of novel kinase inhibitors. These findings are supported by in vitro assays demonstrating its efficacy in inhibiting specific signaling pathways involved in cell proliferation and inflammation.

Further investigations have explored the pharmacokinetic properties of N-(3-methoxyphenyl)-2-{5-(pyridin-4-yl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide. Studies conducted in animal models have revealed favorable absorption and distribution profiles, with the compound demonstrating good bioavailability and minimal toxicity at therapeutic doses. These attributes highlight its potential as a lead compound for further drug development. Additionally, recent synthetic chemistry efforts have focused on optimizing the compound's structure to enhance its potency and reduce off-target effects.

One of the most notable applications of this compound is in the field of oncology. Recent preclinical studies have shown that it can effectively inhibit the growth of certain cancer cell lines by targeting key oncogenic kinases. For instance, research has demonstrated its ability to suppress the activity of the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various cancers. These findings have spurred interest in developing derivatives of the compound with improved therapeutic indices for clinical testing.

In addition to its anticancer potential, N-(3-methoxyphenyl)-2-{5-(pyridin-4-yl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide has also been investigated for its anti-inflammatory properties. Recent studies have shown that it can modulate the activity of pro-inflammatory cytokines and chemokines, suggesting its utility in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. These effects are thought to be mediated through the inhibition of NF-κB signaling, a critical pathway in the regulation of immune responses.

Despite these promising findings, several challenges remain in the development of this compound as a therapeutic agent. Issues such as metabolic stability, potential drug-drug interactions, and long-term safety profiles need to be addressed in future studies. Nevertheless, the current body of research underscores the potential of N-(3-methoxyphenyl)-2-{5-(pyridin-4-yl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide as a versatile scaffold for drug discovery. Continued efforts in structural optimization and mechanistic studies are expected to yield more potent and selective derivatives with enhanced therapeutic benefits.

In conclusion, the compound N-(3-methoxyphenyl)-2-{5-(pyridin-4-yl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide (CAS: 886930-08-1) represents a promising area of research in chemical biology and medicinal chemistry. Its diverse biological activities, coupled with favorable pharmacokinetic properties, make it a valuable candidate for further investigation. Future studies should focus on addressing the remaining challenges and translating these findings into clinical applications.